![molecular formula C14H27NO B4747237 N-(1-isopropyl-2-methylpropyl)cyclohexanecarboxamide](/img/structure/B4747237.png)
N-(1-isopropyl-2-methylpropyl)cyclohexanecarboxamide
Overview
Description
N-(1-isopropyl-2-methylpropyl)cyclohexanecarboxamide, commonly known as ibutamoren, is a selective agonist of the ghrelin receptor. It was initially developed to treat growth hormone deficiency and cachexia, but its potential as a performance-enhancing drug has gained attention in recent years.
Scientific Research Applications
Ibutamoren has been studied for its potential in treating growth hormone deficiency, osteoporosis, and muscle wasting. It has also been investigated for its effects on body composition, bone density, and glucose metabolism. Additionally, ibutamoren has been shown to improve cognitive function and sleep quality in elderly individuals.
Mechanism of Action
Ibutamoren binds to the ghrelin receptor, which is primarily expressed in the pituitary gland and hypothalamus. This binding stimulates the release of growth hormone and insulin-like growth factor 1 (IGF-1), leading to an increase in muscle mass and bone density. Ibutamoren also enhances appetite and promotes fat oxidation, leading to a reduction in body fat.
Biochemical and physiological effects:
Studies have shown that ibutamoren increases serum levels of growth hormone and IGF-1 in both healthy individuals and those with growth hormone deficiency. It also improves bone mineral density and muscle mass in elderly individuals. Ibutamoren has been shown to have positive effects on glucose metabolism, but its effects on insulin sensitivity are unclear. Additionally, ibutamoren has been shown to improve cognitive function and sleep quality in elderly individuals.
Advantages and Limitations for Lab Experiments
Ibutamoren has several advantages for lab experiments, including its selectivity for the ghrelin receptor and its ability to stimulate the release of growth hormone and IGF-1. However, its effects on glucose metabolism and insulin sensitivity are not well understood, and its potential as a performance-enhancing drug raises ethical concerns.
Future Directions
Future research on ibutamoren should focus on its potential as a treatment for growth hormone deficiency, osteoporosis, and muscle wasting. Additionally, more studies are needed to understand the effects of ibutamoren on glucose metabolism and insulin sensitivity. The potential for ibutamoren as a performance-enhancing drug should also be further investigated, along with the ethical implications of its use in sports. Finally, the development of more selective ghrelin receptor agonists may lead to improved therapeutic options for a variety of conditions.
Properties
IUPAC Name |
N-(2,4-dimethylpentan-3-yl)cyclohexanecarboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27NO/c1-10(2)13(11(3)4)15-14(16)12-8-6-5-7-9-12/h10-13H,5-9H2,1-4H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADYKEDFUBNXAJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C)C)NC(=O)C1CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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